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Compound of Interest

Compound Name: L-Asparagine-4-13C monohydrate

Cat. No.: B1602389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of L-Asparagine-4-¹³C

monohydrate, a critical isotopically labeled amino acid utilized in a range of scientific

applications, from metabolic research to drug development. This document outlines the

synthesis, analytical methodologies for purity determination, and presents relevant data in a

clear, structured format.

Quantitative Data Summary
The isotopic and chemical purity of L-Asparagine-4-¹³C monohydrate are paramount for its use

as a tracer or internal standard in quantitative analyses.[1] The data presented below is a

summary of typical specifications available from commercial suppliers.

Table 1: Isotopic and Chemical Purity Specifications

Parameter Specification Source

Isotopic Purity (¹³C

Enrichment)
≥ 99 atom % ¹³C [2][3]

Chemical Purity ≥ 98% [4][5]

Optical Activity
[α]25/D +31.5°, c = 1 in 1 M

HCl
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Table 2: Physical and Chemical Properties

Property Value Source

Molecular Formula
H₂N¹³COCH₂CH(NH₂)CO₂H ·

H₂O
[3]

Molecular Weight 151.13 g/mol [2][3]

CAS Number 286437-12-5 [3]

Melting Point 233-235 °C (decomposes)

Form Solid

Mass Shift M+1

Synthesis of L-Asparagine-4-¹³C Monohydrate
The introduction of a ¹³C label at the 4-position of L-asparagine can be achieved through

chemical synthesis or enzymatic methods. While specific proprietary synthesis routes are not

always disclosed, a common approach involves the use of a ¹³C-labeled precursor. A potential

biosynthetic route is outlined below.

Biosynthetic Pathway
An enzymatic approach offers high stereoselectivity. L-asparagine can be synthesized from L-

aspartic acid and ammonia by the enzyme asparagine synthetase. To produce L-Asparagine-4-

¹³C, a precursor such as L-aspartic acid-4-¹³C would be required.
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Biosynthetic Route for L-Asparagine-4-¹³C

Reactants

Enzyme

Products

L-Aspartic acid-4-¹³C

Asparagine Synthetase

Ammonia (NH₃) ATP

L-Asparagine-4-¹³C AMP Pyrophosphate (PPi)
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Workflow for Isotopic Purity by MS

Sample Preparation

Mass Spectrometry Analysis

Data Processing

Dissolve L-Asparagine-4-¹³C
in appropriate solvent

Prepare dilutions for calibration

Inject sample into LC-MS/MS or GC-MS

Acquire mass spectra

Determine relative intensities of
M (unlabeled) and M+1 (labeled) ions

Calculate isotopic enrichment
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Workflow for Purity and Structure by NMR

Sample Preparation

NMR Analysis

Data Processing and Analysis

Dissolve sample in a deuterated solvent
(e.g., D₂O)

Acquire ¹H and ¹³C NMR spectra

Acquire 2D correlation spectra (e.g., HSQC)

Integrate relevant signals in ¹³C spectrum

Analyze ¹H-¹³C correlations to confirm label position Calculate isotopic enrichment from signal intensities

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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